Cas no 94333-59-2 (b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), tetrasodium salt (9CI))

• Product Name: b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), tetrasodium salt (9CI)
• CAS No: 94333-59-2
• MF: C₆H₁₁Na₄O₁₂P₂
• MW: 429.050948381424
• CID: 808943
• PubChem ID: 44153258
• Update Time: 2025-04-19

b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), tetrasodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), tetrasodium salt (9CI)
• beta-d-Fructofuranose, 1,6-bis(dihydrogen phosphate), tetrasodium salt
• tetrasodium,(2R,3S,4S,5R)-2,5-bis(phosphonooxymethyl)oxolane-2,3,4-triolate
• 94333-59-2
• EINECS 305-038-4

• Inchi： 1S/C6H11O12P2.4Na/c7-4-3(1-16-19(10,11)12)18-6(9,5(4)8)2-17-20(13,14)15;;;;/h3-5H,1-2H2,(H2,10,11,12)(H2,13,14,15);;;;/q-3;4*+1/t3-,4-,5+,6-;;;;/m1..../s1
• InChI Key： FKDMYXFZQNVEOQ-YNSAWPIISA-N
• SMILES： P(=O)(O)(O)OC[C@@]1([C@H]([C@@H]([C@@H](COP(=O)(O)O)O1)[O-])[O-])[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 428.93165191g/mol
• Monoisotopic Mass: 428.93165191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 231.55000
• LogP: -1.67120